146-80-5(Xanthosine-13C5),1g,Xr

Xanthosine-13C5 Properties

Names and Identifiers

- Xanthosine
- 9-Pentofuranosyl-3,9-dihydro-1H-purine-2,6-dione
- Xanthosine-13C5
- (3R,4S)-4-Cyclobutyl-3-fluoropiperidinedihydrochloride
- 1-(tetrahydrofuran-3-yl)piperazine
- 2,3-Dihydro-2-oxoinosine
- Xanthosine Dihydrate
- XANTHOSINE(P)
- XANTHOSINE(RG)
- Xao
- L-xanthosine
- Xanthosine Xanthosine-13C5
- XANTHINE RIBOSIDE
- 1g
- Xr
- Ribosylxanthin=Xao
- XANTHOSINE MIN 99%
- 9-beta-D-Ribofuranosylxanthine
- 2,3-Dihydroxanthosine
- beta-D-Ribofuranoside, xanthine-9
- BM66HT53C3
- 1H-Purine-2,6-dione, 3,9-dihydro-9-beta-D-ribofuranosyl-
- XanthosineDihydrate
- 9-[(4S,2R,3R,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,3-dihydropurine -2,6-dione
- xanthosin
- 9-((2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-9H-purine-2,6-diol
- (3R,4S)-4-Cyclobutyl-3-fluoropipe
- XANTHOSINE
- 9-beta-D-ribofuranosyl-3,9-dihydro-1H-purine-2,6-dione
- UNII-BM66HT53C3
- NSC 18930
- 3,9-Dihydro-9-b-D-ribofuranosyl-1H-purine-2,6-dione
- 9-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-1H-purine-2,6(3H,9H)-dione
- AKOS024282554
- 3,9-Dihydro-9-D-ribofuranosyl-1H-purine-2,6-dione
- HY-W011527
- 9-delta-Ribofuranosylxanthine
- Xanthosine, 9-beta-D-
- EINECS 205-679-9
- CHEMBL402439
- DTXSID90861829
- 1H-Purine-2,6-dione, 3,9-dihydro-9-.beta.-D-ribofuranosyl-
- 4UO
- 3,9-Dihydro-9-beta-delta-ribofuranosyl-1H-purine-2,6-dione
- XANTHOSINE [MI]
- 185DA837-1A29-446F-A96C-EBBA1B464566
- X0008
- 9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]purine-2,6-diol
- CHEBI:18107
- 9-beta-delta-Ribofuranosylxanthine
- 9-D-Ribofuranosylxanthine
- bmse000128
- SCHEMBL133792
- NSC-18930
- CS-W012243
- 9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-3H-purine-2,6-dione
- A848549
- s9369
- 9-b-D-Ribofuranosylxanthine
- Q408788
- C01762
- CCG-267285
- 9 beta-D-ribofuranosylxanthine
- 9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-9H-purine-2,6-diol
- 9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-2,3,6,9-tetrahydro-1H-purine-2,6-dione
- GS-3230
- 9-.BETA.-D-RIBOFURANOSYL XANTHINE
- xanthine 9-beta-D-ribofuranoside
- AI3-52693
- 3,9-Dihydro-9-delta-ribofuranosyl-1H-purine-2,6-dione
- 146-80-5
- SCHEMBL6676995
- FT-0770566
- CHEMBL1880013
- 1H-Purine-2, 3,9-dihydro-9-.beta.-D-ribofuranosyl-
- 9-.beta.-D-Ribofuranosylxanthine
- 9-pentofuranosyl-3,9-dihydro-1H-purine-2,6-dione
- .beta.-D-Ribofuranoside, xanthine-9
- Z2651719377
- MFCD00005726
- L000880
- SCHEMBL21602879
- LS-13790
- NCGC00161976-01
- NS00007495
- FT-0675871
- SR-01000091574
- 9-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)-tetrahydrofuran-2-yl)-6-hydroxy-3H-purin-2(9H)-one?NSC 18930; STK246877; STK681920
- AKOS005596524
- SR-01000091574-1
- NSC18930
- AKOS005422623
- SY073035
- UBORTCNDUKBEOP-UHFFFAOYSA-N
- xanthosine
- Xanthine riboside
- 9-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl)-3H-purine-2,6-dione
- 3,9-Dihydro-9-ss-D-ribofuranosyl-1H-purine-2,6-dione; 2,3-Dihydro-2-oxoinosine
- Xanthine 9-I2-D-ribofuranoside
- 9-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl)-9H-purine-2,6-diol
- 7-((2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl)-3H-purine-2,6-dione
- 9-beta-d-ribofuranosyl xanthine
- 9-b-D-Ribofuranosyl-3,9-dihydro-1H-purine-2,6-dione
- UBORTCNDUKBEOP-UUOKFMHZSA-N
- 7-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-3H-purine-2,6-dione
- Xanthine 9-b-D-ribofuranoside
- 9 beta-D-ribofuranosylxanthine dihydrate
- DTXCID101474855
- 9-beta-D-ribofuranosylxanthine
- +Expand
- MDL： MFCD00005726
- InChIKey： UBORTCNDUKBEOP-UUOKFMHZSA-N
- Inchi： 1S/C10H12N4O6/c15-1-3-5(16)6(17)9(20-3)14-2-11-4-7(14)12-10(19)13-8(4)18/h2-3,5-6,9,15-17H,1H2,(H2,12,13,18,19)/t3-,5-,6-,9-/m1/s1
- SMILES： O1[C@]([H])(C([H])([H])O[H])[C@]([H])([C@]([H])([C@]1([H])N1C([H])=NC2C(N([H])C(N([H])C1=2)=O)=O)O[H])O[H]

Computed Properties

Exact Mass: 284.07600
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 7
Rotatable Bond Count: 2
Monoisotopic Mass: 284.075684
Heavy Atom Count: 20
Complexity: 434
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 4
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -2.4
Surface Charge: 0
Topological Polar Surface Area: 146

Experimental Properties

LogP: -2.97560
PSA: 153.46000
Merck: 10065
Refractive Index: -52 ° (C=8, 0.3mol/L NaOH)
Boiling Point: 828.2 °C at 760 mmHg
Flash Point: 454.7 °C
Color/Form: Long columnar crystals, containing two molecules of crystalline water.
Density: 2.25

Xanthosine-13C5 Security Information

WGK Germany：3
Safety Instruction： 24/25
Storage Condition：Powder -20°C 3 years In solvent -80°C 6 months -20°C 1 month

Xanthosine-13C5 Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Xanthosine-13C5 Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P001E2S-100mg	XANTHOSINE	146-80-5	98%	100mg	$19.00	2024-06-20
A2B Chem LLC	AA64100-1g	9-((2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-9H-purine-2,6-diol	146-80-5	98%	1g	$73.00	2024-04-20
Aaron	AR001EB4-100mg	XANTHOSINE	146-80-5	98%	100mg	$14.00
Alichem	A159003266-5g	9-((2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-9H-purine-2,6-diol	146-80-5	95%	5g	203.01 USD
Ambeed	A428210-100mg	9-((2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-9H-purine-2,6-diol	146-80-5	98%	100mg	$23.0	2024-06-01
Chemenu	CM107058-25g	9-((2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-9H-purine-2,6-diol	146-80-5	95%	25g	$298	2023-03-04
ChemScence	CS-W012243-1g	Xanthosine	146-80-5	≥98.0%	1g	$63.0	2022-04-27
ChromaDex Standards	ASB-00024100-025-25mg	XANTHOSINE	146-80-5		25mg	$120.00
MedChemExpress	HY-W011527-10mM*1 mL in DMSO	Xanthosine	146-80-5	99.96%	10mM*1 mL in DMSO	￥550	2024-04-20
S e l l e c k ZHONG GUO	S9369-10mg	Xanthosine	146-80-5	98%	10mg	¥573.3	2023-09-15

Xanthosine-13C5 Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:146-80-5)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

Shanghai Acmec Biochemical Co.,Ltd

Audited Supplier

(CAS:146-80-5)

MR./MRS.:JI ZHI SHI JI

Phone:18117592386

Email:3007522982@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:146-80-5)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Xanthosine-13C5 Related Literature

1. Biosynthesis and synthetic biology of psychoactive natural products

Cooper S. Jamieson,Joshua Misa,Yi Tang,John M. Billingsley Chem. Soc. Rev. 2021 50 6950
2. Xanthosine 5′-monophosphate (XMP). Acid–base and metal ion-binding properties of a chameleon-like nucleotide

Helmut Sigel,Bert P. Operschall,Rolf Griesser Chem. Soc. Rev. 2009 38 2465
3. Expanding a fluorescent RNA alphabet: synthesis, photophysics and utility of isothiazole-derived purine nucleoside surrogates

Alexander R. Rovira,Andrea Fin,Yitzhak Tor Chem. Sci. 2017 8 2983
4. Biosynthesis and synthetic biology of psychoactive natural products

Cooper S. Jamieson,Joshua Misa,Yi Tang,John M. Billingsley Chem. Soc. Rev. 2021 50 6950
5. LC-MS-based metabolomics reveals metabolic signatures related to glioma stem-like cell self-renewal and differentiation

Rui Zhang,Peishan Hu,Qingce Zang,Xiaofei Yue,Zhi Zhou,Xiaoyu Xu,Jing Xu,Shanshan Li,Yanhua Chen,Boqin Qiang,Xiaozhong Peng,Wei Han,Ruiping Zhang,Zeper Abliz RSC Adv. 2017 7 24221
6. The C-terminal loop of Arabidopsis thaliana guanosine deaminase is essential to catalysis

Qian Jia,Hui Zeng,Huanxi Li,Nan Xiao,Jing Tang,Shangfang Gao,Jinbing Zhang,Wei Xie Chem. Commun. 2021 57 9748
7. Metabonomic analysis of the therapeutic effect of Potentilla discolor in the treatment of type 2 diabetes mellitus

Yi Li,Jing-jing Li,Xiao-dong Wen,Rong Pan,Yi-sheng He,Jie Yang Mol. BioSyst. 2014 10 2898
8. Metabolite target analysis of human urine combined with pattern recognition techniques for the study of symptomatic gout

Yun Liu,Pinhua Yu,Xiaoming Sun,Duolong Di Mol. BioSyst. 2012 8 2956
9. Prediction of the targets of the main components in blood after oral administration of Xanthii Fructus: a network pharmacology study

Yanshuang Zhuang,Kunming Qin,Bing Yang,Xiao Liu,Baochang Cai,Hao Cai RSC Adv. 2018 8 8870
10. Enhancement of the physicochemical properties of [Pt(dien)(nucleobase)]2+ for HIVNCp7 targeting

S. D. Tsotsoros,P. B. Lutz,A. G. Daniel,E. J. Peterson,R. E. F. de Paiva,E. Rivera,Y. Qu,C. A. Bayse,N. P. Farrell Chem. Sci. 2017 8 1269
11. Engineering a novel biosynthetic pathway in Escherichia coli for the production of caffeine

Mengmeng Li,Ying Sun,Si-an Pan,Wei-wei Deng,Oliver Yu,Zhengzhu Zhang RSC Adv. 2017 7 56382

Cas no 146-80-5 (Xanthosine-13C5)

Xanthosine-13C5 Properties

Names and Identifiers

Computed Properties

Experimental Properties

Xanthosine-13C5 Security Information

Xanthosine-13C5 Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Xanthosine-13C5 Price

Xanthosine-13C5 Suppliers

Xanthosine-13C5 Related Literature

Related Categories

146-80-5 (Xanthosine-13C5) Related Products